Cas no 168127-37-5 (Acetic acid,2-[4-[2-[(4-methylphenyl)amino]-4-thiazolyl]phenoxy]-)

• Product name: Acetic acid,2-[4-[2-[(4-methylphenyl)amino]-4-thiazolyl]phenoxy]-
• CAS No: 168127-37-5
• MF: C₁₈H₁₆N₂O₃S
• MW: 340.396243095398
• CID: 196507
• PubChem ID: 3074901

Acetic acid,2-[4-[2-[(4-methylphenyl)amino]-4-thiazolyl]phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[4-[2-[(4-methylphenyl)amino]-4-thiazolyl]phenoxy]-
• 2-[4-[2-(4-methylanilino)-1,3-thiazol-4-yl]phenoxy]acetic acid
• (4-(2-((4-Methylphenyl)amino)-4-thiazolyl)phenoxy)acetic acid
• (4-{2-[(4-methylphenyl)amino]-1,3-thiazol-4-yl}phenoxy)acetic acid
• 4-(2-(p-Tolylamino)-4-thiazolyl)phenoxyacetic acid
• Acetic acid, (4-(2-((4-methylphenyl)amino)-4-thiazolyl)phenoxy)-
• 2-[4-[2-[(4-methylphenyl)amino]-1,3-thiazol-4-yl]phenoxy]acetic acid
• 168127-37-5
• DTXSID60168498
• [4-(2-p-Tolylamino-thiazol-4-yl)-phenoxy]-acetic acid

• Inchi： InChI=1S/C18H16N2O3S/c1-12-2-6-14(7-3-12)19-18-20-16(11-24-18)13-4-8-15(9-5-13)23-10-17(21)22/h2-9,11H,10H2,1H3,(H,19,20)(H,21,22)
• InChI Key： WLYIQSLZNLXFSX-UHFFFAOYSA-N
• SMILES： CC1C=CC(NC2=NC(C3C=CC(OCC(O)=O)=CC=3)=CS2)=CC=1

Computed Properties

• Exact Mass: 340.08828
• Monoisotopic Mass: 340.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 99.7Ų

Experimental Properties

• Density: 1.335
• Boiling Point: 560.6°Cat760mmHg
• Flash Point: 292.8°C
• Refractive Index: 1.662
• PSA: 71.45